NIBR-189

• CAS No.: 1599432-08-2
• Product Name: NIBR-189
• Molecular Formula: C21H21BrN2O3
• Molecular Weight: 429.314
• IUPAC Name: (E)-3-(4-bromophenyl)-1-[4-(4-methoxybenzoyl)piperazin-1-yl]prop-2-en-1-one
• Standard InChI: InChI=1S/C21H21BrN2O3/c1-27-19-9-5-17(6-10-19)21(26)24-14-12-23(13-15-24)20(25)11-4-16-2-7-18(22)8-3-16/h2-11H,12-15H2,1H3/b11-4+
• Standard InChIKey: OFHXXBRBGWUOHR-NYYWCZLTSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C=CC3=CC=C(C=C3)Br
• Appearance: Solid powder
• Description: NIBR-189 is a potent and selective EBI2 (GPR183) receptor antagonist (IC50 values are 11 and 15 nM for human and mouse EBI2 receptors respectively). NIBR-189 blocks migration of a monocyte cell line called U937, suggesting a functional role of the oxysterol/EBI2 pathway in these immune cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NIBR-189; NIBR 189; NIBR189.
• Reference: 1: Gessier F, Preuss I, Yin H, Rosenkilde MM, Laurent S, Endres R, Chen YA,
• PubChem Compound: 36295259
• Last Modified: Nov 11 2021